Cas no 844891-30-1 (tert-butyl 2-fluoro-6-formylphenylcarbamate)

tert-butyl 2-fluoro-6-formylphenylcarbamate structure
844891-30-1 structure
Product Name:tert-butyl 2-fluoro-6-formylphenylcarbamate
CAS No:844891-30-1
MF:C12H14FNO3
MW:239.24286699295
MDL:MFCD11506021
CID:1011886
PubChem ID:11506970
Update Time:2025-10-28

tert-butyl 2-fluoro-6-formylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-fluoro-6-formylphenylcarbamate
    • tert-butyl N-(2-fluoro-6-formylphenyl)carbamate
    • (2-Fluoro-6-formyl-phenyl)-carbamic acid tert-butyl ester
    • 1,1-Dimethylethyl N-(2-fluoro-6-formylphenyl)carbamate (ACI)
    • Carbamic acid, (2-fluoro-6-formylphenyl)-, 1,1-dimethylethyl ester (9CI)
    • EN300-318081
    • AB64121
    • tert-Butyl (2-fluoro-6-formylphenyl)carbamate
    • 844891-30-1
    • D86996
    • CS-0341606
    • DB-309735
    • Z1505697923
    • DTXSID50467740
    • MFCD11506021
    • tert-Butyl(2-fluoro-6-formylphenyl)carbamate
    • (2-Fluoro-6-formyl-phenyl)-carbamic acid t-butyl ester
    • OGTSMYJQTZJPRZ-UHFFFAOYSA-N
    • SCHEMBL2968874
    • MDL: MFCD11506021
    • Inchi: 1S/C12H14FNO3/c1-12(2,3)17-11(16)14-10-8(7-15)5-4-6-9(10)13/h4-7H,1-3H3,(H,14,16)
    • InChI Key: OGTSMYJQTZJPRZ-UHFFFAOYSA-N
    • SMILES: O=CC1C(NC(OC(C)(C)C)=O)=C(F)C=CC=1

Computed Properties

  • Exact Mass: 239.09577147g/mol
  • Monoisotopic Mass: 239.09577147g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 283.1±30.0 °C at 760 mmHg
  • Flash Point: 125.0±24.6 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl 2-fluoro-6-formylphenylcarbamate Security Information

tert-butyl 2-fluoro-6-formylphenylcarbamate Pricemore >>

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tert-butyl 2-fluoro-6-formylphenylcarbamate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: tert-Butyllithium Solvents: Pentane ,  Tetrahydrofuran ;  3 h, -50 °C
1.2 -50 °C → 25 °C
Reference
In search of simplicity and flexibility: a rational access to twelve fluoroindolecarboxylic acids
Schlosser, Manfred; et al, European Journal of Organic Chemistry, 2006, (13), 2956-2969

Production Method 2

Reaction Conditions
1.1 Solvents: Toluene ;  2 h, reflux
2.1 Reagents: tert-Butyllithium Solvents: Pentane ,  Tetrahydrofuran ;  3 h, -50 °C
2.2 -50 °C → 25 °C
Reference
In search of simplicity and flexibility: a rational access to twelve fluoroindolecarboxylic acids
Schlosser, Manfred; et al, European Journal of Organic Chemistry, 2006, (13), 2956-2969

Production Method 3

Reaction Conditions
1.1 Reagents: tert-Butyllithium Solvents: Pentane ,  Tetrahydrofuran ;  rt → -78 °C; -78 °C; 30 min, -78 °C; -78 °C → -20 °C; -20 °C → -78 °C
1.2 overnight, -78 °C → rt
Reference
Discovery of (R)-4-(8-Fluoro-2-oxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(3-(7-methyl-1H-indazol-5-yl)-1-oxo-1-(4-(piperidin-1-yl)piperidin-1-yl)propan-2-yl)piperidine-1-carboxamide (BMS-694153): A Potent Antagonist of the Human Calcitonin Gene-Related Peptide Receptor for Migraine with Rapid and Efficient Intranasal Exposure
Degnan, Andrew P.; et al, Journal of Medicinal Chemistry, 2008, 51(16), 4858-4861

Production Method 4

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  overnight, reflux; cooled
2.1 Reagents: tert-Butyllithium Solvents: Pentane ,  Tetrahydrofuran ;  rt → -78 °C; -78 °C; 30 min, -78 °C; -78 °C → -20 °C; -20 °C → -78 °C
2.2 overnight, -78 °C → rt
Reference
Discovery of (R)-4-(8-Fluoro-2-oxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(3-(7-methyl-1H-indazol-5-yl)-1-oxo-1-(4-(piperidin-1-yl)piperidin-1-yl)propan-2-yl)piperidine-1-carboxamide (BMS-694153): A Potent Antagonist of the Human Calcitonin Gene-Related Peptide Receptor for Migraine with Rapid and Efficient Intranasal Exposure
Degnan, Andrew P.; et al, Journal of Medicinal Chemistry, 2008, 51(16), 4858-4861

tert-butyl 2-fluoro-6-formylphenylcarbamate Raw materials

tert-butyl 2-fluoro-6-formylphenylcarbamate Preparation Products

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